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Compound of Interest

Compound Name: 3-Chloro-3-ethylhexane

Cat. No.: B048456 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-3-ethylhexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Chloro-3-ethylhexane. The following procedures are based on general best practices for

handling halogenated alkanes and information available for structurally similar chemicals, as a

specific Safety Data Sheet (SDS) for 3-Chloro-3-ethylhexane is not readily available. Always

perform a risk assessment before starting any new procedure.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Chloro-3-ethylhexane is

provided below. This information is critical for understanding its behavior and potential hazards.
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Property Value Source

Molecular Formula C8H17Cl [1][2]

Molecular Weight 148.67 g/mol [1][2][3]

Boiling Point 163.9°C at 760 mmHg [1][4]

Flash Point 47.1°C [1][4]

Density 0.864 g/cm³ [1][4]

Vapor Pressure 2.64 mmHg at 25°C [1][4]

Refractive Index 1.424 [1][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure. The

following table outlines the recommended PPE for handling 3-Chloro-3-ethylhexane, based

on general chemical safety principles and data for similar compounds.
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Body Part Recommended Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Disposable nitrile or neoprene

gloves should be worn.[5]

Inspect gloves for any signs of

degradation or puncture before

use. Change gloves

immediately if contact with the

chemical is suspected.

Eyes/Face Safety goggles and face shield

Chemical splash goggles that

meet ANSI Z87.1 standards

are required.[5][6] A face shield

should be worn over safety

goggles when there is a risk of

splashing or a highly

exothermic reaction.[5]

Body Laboratory coat

A flame-resistant lab coat

should be worn and fully

buttoned.[5] For larger

quantities or increased splash

potential, consider a chemical-

resistant apron or suit.[6]

Respiratory
Use in a well-ventilated area or

with a respirator

All work should be conducted

in a certified chemical fume

hood.[7] If engineering controls

are not sufficient to maintain

exposure below permissible

limits, a NIOSH-approved

respirator with an appropriate

organic vapor cartridge is

required.[5][7]

Feet Closed-toe shoes Shoes that completely cover

the foot are mandatory.[5]

Chemical-resistant boots may
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be necessary in areas with a

high risk of spills.[8]

Operational Plan: Handling Procedures
Adherence to a strict operational protocol is paramount for ensuring safety during the handling

of 3-Chloro-3-ethylhexane.

Engineering Controls:

Ventilation: Always handle 3-Chloro-3-ethylhexane in a properly functioning chemical fume

hood to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE) Protocol:

Donning: Before entering the laboratory, don a lab coat, closed-toe shoes, and long pants.

Before handling the chemical, wear safety goggles and the appropriate chemical-resistant

gloves.

During Handling: Keep the sash of the fume hood at the lowest practical height. Handle all

containers with care to avoid splashes and aerosols.

Doffing: Remove gloves using the proper technique to avoid skin contact with any potential

contamination. Wash hands thoroughly with soap and water after removing gloves. Remove

lab coat before leaving the laboratory.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite). Place the contaminated material in a sealed, labeled container for

hazardous waste disposal. For large spills, evacuate the area and contact the appropriate

emergency response team.

Disposal Plan
Proper disposal of 3-Chloro-3-ethylhexane and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

All waste containing 3-Chloro-3-ethylhexane must be collected in a designated, properly

labeled hazardous waste container.[9]

The container must be clearly marked with the words "HAZARDOUS WASTE" and the full

chemical name, "3-Chloro-3-ethylhexane".[9]

Do not mix this waste with other incompatible waste streams.

Container Management:

Use a container that is compatible with halogenated organic compounds. The original

container may be suitable if it is in good condition.[9]

Keep the waste container tightly closed except when adding waste.[9]

Store the waste container in a designated satellite accumulation area (SAA) that is at or near

the point of generation.[9]

Disposal Procedure:
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Follow your institution's specific procedures for the pickup and disposal of hazardous

chemical waste.

Complete all required waste disposal forms accurately, providing the chemical name and

estimated quantity.

Workflow for Safe Handling of 3-Chloro-3-
ethylhexane
The following diagram illustrates the key steps and decision points for safely handling 3-
Chloro-3-ethylhexane in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Chloro-3-ethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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